2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,5-diethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C23H27N3O6S/c1-4-31-19-10-12-21(32-5-2)22(16-19)33(28,29)24-14-15-26-23(27)13-11-20(25-26)17-6-8-18(30-3)9-7-17/h6-13,16,24H,4-5,14-15H2,1-3H3
• InChI Key: NESNZJWQKGXYFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)OC
• Molecular Formula: C23H27N3O6S
• Molecular Weight: 473.5 g/mol
• CAS No.: 921831-92-7

Description

2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H27N3O6S and its molecular weight is 473.54. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Effects and Toxicology

Research on similar complex organic molecules often focuses on understanding their pharmacological properties and potential toxicological impacts. For example, studies on NBOMe compounds, which are chemically related hallucinogens, examine their behavioral pharmacology, metabolism, and toxicity. These investigations provide insights into receptor binding affinities, psychoactive effects, and the health risks associated with exposure, suggesting a methodology for assessing the pharmacological profile and safety of new compounds (Halberstadt, 2017).

Antioxidant Capacity

Studies on the antioxidant capacity of compounds like chromones and their derivatives reveal mechanisms by which these substances neutralize reactive oxygen species and interrupt free radical processes, potentially preventing cell damage and disease. Such research indicates a possible application of the compound in exploring antioxidant properties and related therapeutic uses (Yadav et al., 2014).

Environmental Impact and Degradation

The environmental fate and degradation pathways of organic pollutants, including various phenols and parabens, are critical areas of research. These studies assess the persistence, bioaccumulation, and ecological effects of chemicals released into the environment, providing a framework for investigating the environmental behavior of new chemical compounds (Haman et al., 2015).

Analytical Methods for Determining Chemical Properties

Analytical techniques for evaluating the properties of complex molecules are crucial in all areas of chemical research. Methods such as ORAC, HORAC, CUPRAC, and FRAP, among others, are employed to measure antioxidant activity and provide a comprehensive understanding of a compound's chemical behavior and potential applications (Munteanu & Apetrei, 2021).